1-Fluoro-3-difluoromethoxy-5-vinylbenzene

• Molecular Formula: C9H7F3O
• Molecular Weight: 188.15 g/mol
• IUPAC Name: 1-(difluoromethoxy)-3-ethenyl-5-fluorobenzene
• InChI: InChI=1S/C9H7F3O/c1-2-6-3-7(10)5-8(4-6)13-9(11)12/h2-5,9H,1H2
• InChI Key: FKRMVYXABARLJH-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CC(=C1)F)OC(F)F

Description

1-Fluoro-3-difluoromethoxy-5-vinylbenzene is a useful research compound. Its molecular formula is C9H7F3O and its molecular weight is 188.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Tri(butyl)vinylstannane (7.0 g, 22.2 mmol) was added to a suspension of 1-bromo-3-fluoro-5-difluoromethoxybenzene (4.9 g, 20.2 mmol; see step (iii) above), dichlorobis(triphenylphosphine)palladium(II) (1.42 g, 2.02 mmol) and anhydrous lithium chloride (0.90 g, 20.2 mmol) in THF (40 mL) under nitrogen at 65° C. and the mixture was stirred for 5 h. The reaction mixture was cooled to 0° C. and 1N NaOH (90 mL) was added. The biphasic mixture was vigorously stirred for 1 h then the layers were separated. The aqueous layer was extracted with Et2O (3×70 mL). The combined organic layers were washed with 2N NaOH (2×40 mL) and H2O (40 mL) then dried (Na2SO4), filtered and concentrated in vacuo. Flash chromatography on silica gel eluting with hexane afforded the sub-title compound (2.2 g, 57%) as a colourless oil.